![molecular formula C9H8N4O3 B5185310 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide](/img/structure/B5185310.png)
2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide
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Overview
Description
2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide, also known as MNTX, is a chemical compound that has potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide is believed to act as a competitive antagonist of the NOP receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. When this compound binds to the NOP receptor, it prevents the binding of endogenous ligands, such as nociceptin/orphanin FQ peptide, and exogenous ligands, such as the synthetic agonist Ro 64-6198. This leads to a reduction in NOP receptor activation and downstream signaling pathways, which could have various physiological and pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, particularly in the context of pain regulation and stress responses. In preclinical studies, this compound has been shown to reduce nociceptive responses in models of acute and chronic pain, without producing significant side effects or tolerance. This compound has also been shown to reduce stress-induced anxiety and depression-like behaviors in animal models, suggesting that it could have potential applications in the treatment of mood disorders.
Advantages and Limitations for Lab Experiments
2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide has several advantages for lab experiments, including its high purity and stability, its selectivity for the NOP receptor, and its ability to cross the blood-brain barrier. However, there are also some limitations to using this compound in lab experiments, including its relatively low potency and its potential off-target effects. Researchers should be aware of these limitations and take appropriate measures to control for them in their experiments.
Future Directions
There are several future directions for research on 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide, including the development of more potent and selective NOP receptor antagonists, the investigation of the physiological and pharmacological roles of NOP receptors in various biological processes, and the exploration of the therapeutic potential of this compound and other NOP receptor antagonists in the treatment of pain and mood disorders. Further research is needed to fully understand the mechanisms of action and potential applications of this compound and other NOP receptor antagonists.
Synthesis Methods
2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide can be synthesized using various methods, including the reaction of 3-methylphenylhydrazine with 4-nitrobenzoyl chloride and sodium azide, followed by oxidation with hydrogen peroxide. Another method involves the reaction of 3-methylphenylhydrazine with 4-nitrobenzaldehyde and sodium azide, followed by oxidation with hydrogen peroxide. Both methods have been reported to yield this compound with good purity and yield.
Scientific Research Applications
2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been studied for its ability to modulate the activity of the nociceptin/orphanin FQ peptide (NOP) receptor, which is involved in pain regulation and stress responses. This compound has been shown to block the binding of NOP receptor agonists and to reduce the activation of NOP receptors in vitro and in vivo. This suggests that this compound could be a useful tool for studying the physiological and pharmacological roles of NOP receptors in various biological processes.
properties
IUPAC Name |
2-(3-methylphenyl)-4-nitro-1-oxidotriazol-1-ium |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4O3/c1-7-3-2-4-8(5-7)12-10-9(13(15)16)6-11(12)14/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWPYQLMRJPAHEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2N=C(C=[N+]2[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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